Cas no 1396845-40-1 (3-(4-methoxyphenyl)-N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpropanamide)

• Product Name: 3-(4-methoxyphenyl)-N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpropanamide
• CAS No: 1396845-40-1
• MF: C₂₁H₂₂N₂O₂S
• MW: 366.476583957672
• CID: 6377556
• PubChem ID: 71795347
• Update Time: 2025-08-05

3-(4-methoxyphenyl)-N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpropanamide
• VU0542190-1
• 1396845-40-1
• 3-(4-methoxyphenyl)-N-[(4-methyl-2-phenyl-1,3-thiazol-5-yl)methyl]propanamide
• F6261-0086
• 3-(4-methoxyphenyl)-N-((4-methyl-2-phenylthiazol-5-yl)methyl)propanamide
• AKOS024546165

• Inchi： 1S/C21H22N2O2S/c1-15-19(26-21(23-15)17-6-4-3-5-7-17)14-22-20(24)13-10-16-8-11-18(25-2)12-9-16/h3-9,11-12H,10,13-14H2,1-2H3,(H,22,24)
• InChI Key： DCTDAJKQXJFVPP-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(C)=C1CNC(CCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 366.14019912g/mol
• Monoisotopic Mass: 366.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 3-(4-methoxyphenyl)-N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpropanamide

Introduction to 3-(4-methoxyphenyl)-N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpropanamide (CAS No. 1396845-40-1)

3-(4-methoxyphenyl)-N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpropanamide (CAS No. 1396845-40-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this compound make it a promising candidate for further research and development in drug discovery.

The molecular structure of 3-(4-methoxyphenyl)-N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpropanamide consists of a thiazole ring, a methoxy-substituted phenyl group, and a propionamide moiety. These functional groups contribute to its pharmacological profile and have been studied extensively in various biological assays. The methoxy group on the phenyl ring enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. The thiazole ring, on the other hand, provides structural rigidity and is often associated with enhanced biological activity.

Recent studies have highlighted the potential of 3-(4-methoxyphenyl)-N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpropanamide as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(4-methoxyphenyl)-N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpropanamide has also demonstrated promising antimicrobial activity against a range of bacterial strains. Studies have shown that it exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This broad-spectrum activity makes it a valuable candidate for developing new antibiotics to combat drug-resistant infections.

The anticancer potential of 3-(4-methoxyphenyl)-N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpropanamide has also been explored in recent research. In vitro studies using various cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation. Specifically, it has been found to be effective against breast cancer cells by disrupting the cell cycle and inducing DNA damage. These findings suggest that it may have potential as a novel anticancer agent.

The mechanism of action of 3-(4-methoxyphenyl)-N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpropanamide is not yet fully understood, but preliminary studies suggest that it may act through multiple pathways. For example, its anti-inflammatory effects may be mediated by inhibiting the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation. Its antimicrobial activity could be attributed to its ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways. The anticancer effects may involve modulating signaling pathways such as p53 and PI3K/Akt.

To further elucidate the mechanisms underlying the biological activities of 3-(4-methoxyphenyl)-N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpropanamide, ongoing research is focusing on detailed biochemical and molecular studies. These investigations aim to identify specific protein targets and signaling pathways involved in its actions. Additionally, efforts are being made to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects.

Clinical trials are an essential step in translating the promising preclinical findings into therapeutic applications. While no clinical trials involving 3-(4-methoxyphenyl)-N-(4-methyl-2-phenyl-1,3-thiazol-5-y)methylpropanamide have been reported yet, preclinical data provide a strong foundation for advancing this compound into clinical testing. Future clinical trials will focus on evaluating its safety, efficacy, and pharmacokinetic properties in human subjects.

In conclusion, 3-(4-methoxyphenyl)-N-(4-methyl-2-phenyl-1,3-thiazol-5-y)methylpropanamide (CAS No. 1396845--1) is a multifunctional compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted to uncover its mechanisms of action and optimize its properties, this compound could play a crucial role in addressing unmet medical needs and improving patient outcomes.